Cas no 1787855-34-8 (7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride)

• Product Name: 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride
• CAS No: 1787855-34-8
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• CID: 4614241
• PubChem ID: 86811758
• Update Time: 2025-06-18

7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride
• 7,7-Dimethyl-1lambda(6),4-thiazepane-1,1-dione hydrochloride

• Inchi： 1S/C7H15NO2S.ClH/c1-7(2)3-4-8-5-6-11(7,9)10;/h8H,3-6H2,1-2H3;1H
• InChI Key： SKRLWGMYVOOHPM-UHFFFAOYSA-N
• SMILES： CC1(CCNCCS1(=O)=O)C.Cl

Additional information on 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride

Professional Introduction to 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride (CAS No. 1787855-34-8)

7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride, with the chemical identifier CAS No. 1787855-34-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its thiazepane core structure functionalized with a dioxide moiety and a hydrochloride salt form, has garnered attention due to its unique pharmacological properties and potential applications in drug discovery. The thiazepane scaffold is a well-known heterocyclic system that has been extensively explored for its biological activity, particularly in the development of central nervous system (CNS) therapeutics.

The dioxide substitution on the thiazepane ring introduces a level of structural complexity that can influence both the electronic and steric properties of the molecule. This modification has been strategically employed to modulate binding interactions with biological targets, which is crucial for optimizing drug efficacy and selectivity. The hydrochloride salt form enhances the compound's solubility in aqueous media, making it more suitable for formulation into pharmaceutical dosage forms such as tablets or injectables.

In recent years, there has been growing interest in thiazepane derivatives as potential therapeutic agents. The 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride structure has been investigated for its pharmacological profile, particularly in relation to its interaction with neurotransmitter receptors and ion channels. Preliminary studies suggest that this compound may exhibit properties relevant to the treatment of neurological disorders such as epilepsy and cognitive dysfunction. The dimethyl substitution at the 7-position of the thiazepane ring appears to contribute to stabilizing the molecule's conformation, which could enhance its bioavailability and metabolic stability.

The synthesis of 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thiazepane core, introduction of the dioxide group via oxidation processes, and subsequent salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further pharmacological evaluation.

One of the most compelling aspects of 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride is its potential as a lead compound for drug development. Its unique structural features make it a versatile scaffold for medicinal chemists to explore analogs with enhanced biological activity or improved pharmacokinetic profiles. Computational modeling studies have been employed to predict binding affinities and interactions with target proteins, providing valuable insights into optimizing the compound's therapeutic potential.

The hydrochloride salt form of this compound not only improves solubility but also enhances its stability during storage and transport. This is particularly important for pharmaceutical products that require long shelf lives or need to be shipped over long distances. The stability profile of 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride has been evaluated under various conditions to ensure that it maintains its integrity throughout the supply chain.

Recent research has also explored the metabolic fate of 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride in vivo. Studies using mass spectrometry and other analytical techniques have provided insights into how the compound is processed by metabolic enzymes. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens. Preliminary data suggest that this compound undergoes biotransformation via cytochrome P450 enzymes, which is a common metabolic route for many pharmaceuticals.

The potential applications of 7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride extend beyond CNS disorders. Its structural motif has shown promise in preliminary investigations for other therapeutic areas such as inflammation and pain management. The ability to fine-tune its pharmacological properties through structural modifications makes it an attractive candidate for further development.

In conclusion,7,7-dimethyl-1,4-thiazepane 1,1-dioxide hydrochloride (CAS No. 1787855-34-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its pharmacological profile and synthetic pathways, paving the way for innovative drug development strategies in the future.